molecular formula C26H23N B8509794 N,N-Bis(4-methylphenyl)[1,1'-biphenyl]-4-amine CAS No. 106614-59-9

N,N-Bis(4-methylphenyl)[1,1'-biphenyl]-4-amine

Cat. No.: B8509794
CAS No.: 106614-59-9
M. Wt: 349.5 g/mol
InChI Key: WWJNSMFFLNLWLI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N-Bis(4-methylphenyl)[1,1'-biphenyl]-4-amine is a useful research compound. Its molecular formula is C26H23N and its molecular weight is 349.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

106614-59-9

Molecular Formula

C26H23N

Molecular Weight

349.5 g/mol

IUPAC Name

4-methyl-N-(4-methylphenyl)-N-(4-phenylphenyl)aniline

InChI

InChI=1S/C26H23N/c1-20-8-14-24(15-9-20)27(25-16-10-21(2)11-17-25)26-18-12-23(13-19-26)22-6-4-3-5-7-22/h3-19H,1-2H3

InChI Key

WWJNSMFFLNLWLI-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)N(C2=CC=C(C=C2)C)C3=CC=C(C=C3)C4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 65.4 grams of p-iodotoluene, 11.3 grams of copper bronze powder and 55.3 grams of potassium carbonate in 150 milliliters of Soltrol 220 was mechanically stirred in a 250 milliliter round-bottomed flask fitted with a reflux condenser. The mixture was first heated to 160° C. with a heating mantle before 16.92 grams of 4-aminobiphenyl was added. After the addition, the reaction mixture was heated under reflux at 220° C. for five hours. After cooling, the reaction mixture was filtered, and the resulting filter cake was washed with 50 milliliters of heptane. The filtrate was distilled under reduced pressure to remove Soltrol 220. The resulting solid residue was purified by column chromatography on silica gel to afford a white solid. Further purification by recrystallization from isopropanol yielded 16.2 grams of analytically pure bis(p-tolyl)-4-biphenylylamine, melting point, 94° to 95° C.
Quantity
65.4 g
Type
reactant
Reaction Step One
Quantity
55.3 g
Type
reactant
Reaction Step One
Name
copper bronze
Quantity
11.3 g
Type
catalyst
Reaction Step One
Quantity
16.92 g
Type
reactant
Reaction Step Two

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